Cas no 62575-58-0 (4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)-)
62575-58-0 structure
Product Name:4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)-
CAS No:62575-58-0
MF:C23H26N6S2
MW:450.622741222382
CID:439661
PubChem ID:12330349
Update Time:2025-04-19
4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-ethylsulfanyl-5-[[5-ethylsulfanyl-4-(4-methylphenyl)-1,2,4-triazol-3-yl]methyl]-4-(4-methylphenyl)-1,2,4-triazole
- 62575-58-0
- DTXSID10490458
- 3,3'-Methylenebis[5-(ethylsulfanyl)-4-(4-methylphenyl)-4H-1,2,4-triazole]
- Bis(5-(ethylthio)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)methane
- 4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)-
-
- Inchi: 1S/C23H26N6S2/c1-5-30-22-26-24-20(28(22)18-11-7-16(3)8-12-18)15-21-25-27-23(31-6-2)29(21)19-13-9-17(4)10-14-19/h7-14H,5-6,15H2,1-4H3
- InChI Key: AVZIOPXCUMOKCE-UHFFFAOYSA-N
- SMILES: S(CC)C1=NN=C(CC2=NN=C(N2C2C=CC(C)=CC=2)SCC)N1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 450.16638
- Monoisotopic Mass: 450.16603720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 61.42
4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-(4-methylphenyl)- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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